Cas no 2229289-08-9 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid
• CAS No: 2229289-08-9
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5946276
• PubChem ID: 165844234
• Update Time: 2025-05-19

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid
• 2-[(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxy]acetic acid
• EN300-1731355
• 2229289-08-9

• Inchi： 1S/C10H16N2O3/c1-10(2,3)9-7(5-12(4)11-9)15-6-8(13)14/h5H,6H2,1-4H3,(H,13,14)
• InChI Key： OEPMNECMUXWMQY-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid

Introduction to 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid (CAS No. 2229289-08-9)

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2229289-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of oxyacetic acids, which are known for their versatile biological activities and potential applications in drug discovery. The unique structural features of this molecule, including its 3-tert-butyl-1-methyl-1H-pyrazol moiety, contribute to its distinctive chemical properties and make it a promising candidate for further exploration in medicinal chemistry.

The pyrazole core is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive natural products and synthetic drugs. The substitution pattern in 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid enhances its interactability with biological targets, making it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted the importance of pyrazole derivatives in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties.

In the context of modern drug discovery, the incorporation of bulky substituents such as the tert-butyl group can influence the pharmacokinetic profile of a molecule, including its solubility, metabolic stability, and binding affinity. The presence of both a methyl group and a tert-butyl group on the pyrazole ring in 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid suggests that this compound may exhibit enhanced binding interactions with biological receptors, potentially leading to improved therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that derivatives of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid may interact with various enzymes and receptors involved in inflammatory pathways. This has prompted further investigation into its potential as an anti-inflammatory agent.

The oxyacetic acid functional group is known to participate in multiple hydrogen bonding interactions, which can be critical for the binding affinity of a drug molecule to its target. The combination of this group with the pyrazole scaffold in 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid creates a molecule with potential applications in both covalent and non-covalent drug design strategies.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. Researchers are exploring various synthetic routes to derive analogs of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyacetic acid that may exhibit enhanced potency or selectivity. For instance, replacing the tert-butyl group with other alkyl or aryl substituents could alter the compound's solubility and metabolic stability while retaining its biological activity.

The field of medicinal chemistry has seen significant progress in leveraging structure-based drug design approaches. The three-dimensional structure of 2-(3-tert-butyl-1-methyl-1H-pyrazol) has been resolved through X-ray crystallography, providing valuable insights into how this moiety interacts with biological targets. These structural insights have guided the design of new derivatives aimed at improving drug-like properties such as oral bioavailability and target specificity.

Another area of interest is the exploration of 2-(3-tert-butyl-l-methyl-lH-pyrazol)-4-yloxyacetic acid as a lead compound for developing novel therapeutics. Preclinical studies have demonstrated that certain pyrazole derivatives exhibit promising effects in models of inflammation and cancer. The oxyacetic acid moiety may contribute to these effects by modulating key signaling pathways involved in disease progression.

The synthesis of 2-(3-lBu-lMe-lH-pyrazol)-4-yloxyacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole ring system.

In conclusion, 2-(3-lBu-lMe-lH-pyrazol)-4-yloxyacetic acid (CAS No. 2229289_08_9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in drug discovery technologies, position it as a valuable scaffold for developing novel therapeutic agents. Further exploration into its biological activity and pharmacokinetic properties will undoubtedly yield exciting results and contribute to advancements in medicine.